Cas no 6970-43-0 ( )
structure
Product Name:
CAS No:6970-43-0
MF:C9H13NO2
MW:167.205022573471
CID:974041
PubChem ID:234855
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N-(2-methylpropyl)furan-2-carboxamide
- AC1L5T3Z
- AC1Q5OMO
- AG-K-92745
- AR-1J8150
- CTK2F7665
- Fur-2-yl-carbonsaeure-isobutylamid
- Furan-2-carbonsaeure-isobutylamid
- furan-2-carboxylic acid isobutylamide
- NSC35577
- 6970-43-0
- 2-Furancarboxamide, N-isobutyl-
- AKOS003871383
- BYPSBNWZBFWJTR-UHFFFAOYSA-N
- NSC-35577
- DTXSID70284097
-
-
- Inchi: 1S/C9H13NO2/c1-7(2)6-10-9(11)8-4-3-5-12-8/h3-5,7H,6H2,1-2H3,(H,10,11)
- InChI Key: BYPSBNWZBFWJTR-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(NCC(C)C)=O
Computed Properties
- Exact Mass: 167.09469
- Monoisotopic Mass: 167.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- Density: 1.029
- Boiling Point: 311°C at 760 mmHg
- Flash Point: 141.9°C
- Refractive Index: 1.478
- PSA: 42.24
- LogP: 2.05630
Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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